2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-[1-(hydroxymethyl)cyclopentyl]acetamide

• IUPAC Name: 2-[1-[(2-fluorophenyl)methyl]-3-oxopiperazin-2-yl]-N-[1-(hydroxymethyl)cyclopentyl]acetamide
• InChI: InChI=1S/C19H26FN3O3/c20-15-6-2-1-5-14(15)12-23-10-9-21-18(26)16(23)11-17(25)22-19(13-24)7-3-4-8-19/h1-2,5-6,16,24H,3-4,7-13H2,(H,21,26)(H,22,25)
• InChI Key: SCVYWVFPKCZIJB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CO)NC(=O)CC2C(=O)NCCN2CC3=CC=CC=C3F
• Molecular Formula: C19H26FN3O3
• Molecular Weight: 363.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a fluorobenzyl group, a piperazinyl group, and an acetamide group. These groups are common in many pharmaceuticals and could potentially have biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The fluorobenzyl group would likely contribute to the compound’s lipophilicity, while the piperazinyl and acetamide groups could participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the presence of polar functional groups, while its stability could be influenced by the presence of the fluorobenzyl group.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a pharmaceutical, its mechanism of action would depend on the specific biological target it was designed to interact with.

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it were a pharmaceutical, future research could focus on optimizing its activity, reducing its side effects, or finding new applications.